Cas no 16078-67-4 (2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-2-phenyl-)

• Product Name: 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-2-phenyl-
• CAS No: 16078-67-4
• MF: C₁₁H₈N₄O₃
• MW: 244.206221580505
• CID: 159625
• PubChem ID: 267426
• Update Time: 2025-04-19

2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione,6-hydroxy-2-phenyl-
• 6-hydroxy-2-phenyl-4H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• NSC-106660
• 16078-67-4
• 6-hydroxy-2-phenyl-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• NSC106660
• 6-Hydroxy-2-phenyl-2H-pyrazolo(4,3-d)pyrimidine-5,7(4H,6H)-dione
• NSC 106660
• 6-Hydroxy-2-phenyl-2H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• UNII-GDD0070E4V
• 2H-PYRAZOLO(4,3-D)PYRIMIDINE-5,7(4H,6H)-DIONE, 6-HYDROXY-2-PHENYL-
• GDD0070E4V
• DTXSID30166986

• Inchi： 1S/C11H8N4O3/c16-10-9-8(12-11(17)15(10)18)6-14(13-9)7-4-2-1-3-5-7/h1-6,18H,(H,12,17)
• InChI Key： UASLRSWSWDFDAT-UHFFFAOYSA-N
• SMILES： ON1C(NC2=CN(C3C=CC=CC=3)N=C2C1=O)=O

Computed Properties

• Exact Mass: 244.05974
• Monoisotopic Mass: 244.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.66
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.788
• PSA: 87.46